Cas no 91404-08-9 (1,5-Pentanedione, 2,4-dichloro-1,5-bis(4-methoxyphenyl)-)
91404-08-9 structure
Product Name:1,5-Pentanedione, 2,4-dichloro-1,5-bis(4-methoxyphenyl)-
CAS No:91404-08-9
MF:C19H18Cl2O4
MW:381.249824047089
CID:787731
PubChem ID:14511582
Update Time:2025-04-19
1,5-Pentanedione, 2,4-dichloro-1,5-bis(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,5-Pentanedione, 2,4-dichloro-1,5-bis(4-methoxyphenyl)-
- 2,4-dichloro-1,5-bis(4-methoxyphenyl)pentane-1,5-dione
- DTXSID60561142
- 91404-08-9
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- Inchi: 1S/C19H18Cl2O4/c1-24-14-7-3-12(4-8-14)18(22)16(20)11-17(21)19(23)13-5-9-15(25-2)10-6-13/h3-10,16-17H,11H2,1-2H3
- InChI Key: LIQDOPHOCSVYOU-UHFFFAOYSA-N
- SMILES: ClC(C(C1C=CC(=CC=1)OC)=O)CC(C(C1C=CC(=CC=1)OC)=O)Cl
Computed Properties
- Exact Mass: 380.0582144g/mol
- Monoisotopic Mass: 380.0582144g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 52.6Ų
1,5-Pentanedione, 2,4-dichloro-1,5-bis(4-methoxyphenyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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